Cas no 2732245-99-5 (5-[2-(tert-butoxy)-2-oxoethyl]-5H-pyrrolo[2,3-b]pyrazine-2-carboxylic acid)

• Product Name: 5-[2-(tert-butoxy)-2-oxoethyl]-5H-pyrrolo[2,3-b]pyrazine-2-carboxylic acid
• CAS No: 2732245-99-5
• MF: C₁₃H₁₅N₃O₄
• MW: 277.275902986526
• CID: 5838544
• PubChem ID: 165605859
• Update Time: 2025-06-08

5-[2-(tert-butoxy)-2-oxoethyl]-5H-pyrrolo[2,3-b]pyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37136977
• 5-[2-(tert-butoxy)-2-oxoethyl]-5H-pyrrolo[2,3-b]pyrazine-2-carboxylic acid
• 2732245-99-5

• Inchi： 1S/C13H15N3O4/c1-13(2,3)20-10(17)7-16-5-4-8-11(16)14-6-9(15-8)12(18)19/h4-6H,7H2,1-3H3,(H,18,19)
• InChI Key： RCMFOTRLSXPMTJ-UHFFFAOYSA-N
• SMILES： O(C(CN1C=CC2C1=NC=C(C(=O)O)N=2)=O)C(C)(C)C

Computed Properties

• Exact Mass: 277.10625597g/mol
• Monoisotopic Mass: 277.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 94.3Ų

Additional information on 5-[2-(tert-butoxy)-2-oxoethyl]-5H-pyrrolo[2,3-b]pyrazine-2-carboxylic acid

Introduction to 5-[2-(tert-butoxy)-2-oxoethyl]-5H-pyrrolo[2,3-b]pyrazine-2-carboxylic acid (CAS No. 2732245-99-5)

5-[2-(tert-butoxy)-2-oxoethyl]-5H-pyrrolo[2,3-b]pyrazine-2-carboxylic acid, identified by the chemical compound code CAS No. 2732245-99-5, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrrolopyrazine class, a scaffold known for its broad spectrum of biological activities. The presence of a tert-butoxy group and an oxoethyl side chain in its molecular structure imparts unique physicochemical properties, making it a promising candidate for further exploration in drug discovery and development.

The pyrrolo[2,3-b]pyrazine core is a privileged structure in medicinal chemistry, frequently employed in the design of bioactive molecules due to its ability to interact with various biological targets. The specific substitution pattern in 5-[2-(tert-butoxy)-2-oxoethyl]-5H-pyrrolo[2,3-b]pyrazine-2-carboxylic acid introduces functionalities that may enhance binding affinity and selectivity, which are critical factors in the development of novel therapeutic agents. Recent studies have highlighted the potential of this class of compounds in modulating enzyme activity and receptor interactions, particularly in the context of inflammatory diseases and cancer.

In the realm of drug design, the tert-butoxy group serves as a protective moiety that can prevent unwanted side reactions during synthetic processes, while also influencing the solubility and metabolic stability of the compound. The oxoethyl side chain, on the other hand, can serve as a linker or a pharmacophoric element that enhances interactions with biological targets. These structural features make 5-[2-(tert-butoxy)-2-oxoethyl]-5H-pyrrolo[2,3-b]pyrazine-2-carboxylic acid a versatile building block for medicinal chemists seeking to develop innovative small-molecule drugs.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of novel bioactive compounds. The structural motifs present in 5-[2-(tert-butoxy)-2-oxoethyl]-5H-pyrrolo[2,3-b]pyrazine-2-carboxylic acid align well with emerging trends in drug discovery, where multi-target interaction and allosteric modulation are being increasingly explored. For instance, studies have demonstrated that pyrrolopyrazines can exhibit dual activity by interacting with both surface receptors and intracellular enzymes. This dual-targeting strategy has shown promise in preclinical models for conditions such as neurodegenerative disorders and autoimmune diseases.

The synthesis of 5-[2-(tert-butoxy)-2-oxoethyl]-5H-pyrrolo[2,3-b]pyrazine-2-carboxylic acid involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include cyclization reactions to form the pyrrolopyrazine core, followed by functional group modifications to introduce the tert-butoxy and oxoethyl substituents. Advances in synthetic methodologies, such as transition-metal-catalyzed reactions and flow chemistry, have improved the efficiency of these synthetic routes. Additionally, green chemistry principles are being increasingly adopted to minimize waste and reduce environmental impact.

The pharmacological profile of 5-[2-(tert-butoxy)-2-oxoethyl]-5H-pyrrolo[2,3-b]pyrazine-2-carboxylic acid is currently under investigation in several academic and industrial research laboratories. Preliminary studies suggest that this compound may possess anti-inflammatory properties by modulating cytokine production and inhibiting key signaling pathways involved in inflammation. Furthermore, its ability to interact with enzymes such as kinases and phosphodiesterases makes it a potential candidate for treating metabolic disorders and neurological conditions.

In conclusion, 5-[2-(tert-butoxy)-2-oxoethyl]-5H-pyrrolo[2,3-b]pyrazine-2-carboxylic acid (CAS No. 2732245-99-5) represents a structurally intriguing compound with significant therapeutic potential. Its unique combination of functional groups and its alignment with current trends in drug discovery make it an attractive candidate for further development. As research progresses, this compound is expected to contribute valuable insights into the treatment of various human diseases.